Cas no 2248199-53-1 ((2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol)

• Product Name: (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol
• CAS No: 2248199-53-1
• MF: C₈H₁₆F₂O
• MW: 166.208849906921
• CID: 6132274
• PubChem ID: 137937579
• Update Time: 2025-06-13

(2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol
• EN300-6507170
• 2248199-53-1

• Inchi： 1S/C8H16F2O/c1-6(5-11)8(2,3)4-7(9)10/h6-7,11H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： XITVHRGVAAUVGZ-LURJTMIESA-N
• SMILES： FC(CC(C)(C)[C@@H](C)CO)F

Computed Properties

• Exact Mass: 166.11692145g/mol
• Monoisotopic Mass: 166.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol

Comprehensive Overview of (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol (CAS No. 2248199-53-1)

The compound (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol (CAS No. 2248199-53-1) is a fluorinated organic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry and fluorine substitution make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in enhancing drug efficacy and metabolic stability, aligning with the growing demand for fluorinated building blocks in modern chemistry.

One of the key features of (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol is its chiral center at the 2-position, which is critical for enantioselective synthesis. This property is highly sought after in the development of chiral drugs, a trending topic in medicinal chemistry. The incorporation of fluorine atoms, as seen in this compound, is a common strategy to improve pharmacokinetic properties, such as membrane permeability and resistance to oxidative degradation. These attributes are frequently discussed in forums and publications focusing on drug design optimization.

From a synthetic perspective, CAS No. 2248199-53-1 serves as a versatile precursor. Its difluoromethyl group is particularly noteworthy, as it mimics the behavior of a hydroxyl or methyl group while offering enhanced electronic effects. This makes the compound a hotspot for researchers exploring bioisosteric replacements, a technique widely used to improve drug-like properties. Recent advancements in fluorination methodologies have further amplified the relevance of such compounds, as evidenced by the surge in related patent filings and academic papers.

In the context of industrial applications, (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol is gaining traction in the agrochemical sector. Fluorinated compounds are known for their ability to enhance pesticidal activity and environmental stability. This aligns with the global push toward sustainable agriculture, where efficiency and reduced ecological impact are paramount. The compound’s structural features make it a candidate for developing next-generation crop protection agents, a topic frequently queried in agricultural research databases.

Another area of interest is the compound’s potential role in material science. Fluorinated alcohols are often used as solvents or additives in high-performance polymers due to their thermal stability and low polarity. While CAS No. 2248199-53-1 is not yet widely commercialized in this field, its properties suggest promising applications in specialty coatings or electronic materials, addressing the demand for advanced functional materials in tech-driven industries.

Safety and handling of (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol are also critical discussion points. Although it is not classified as a hazardous material, proper storage under inert conditions is recommended to preserve its integrity. This aspect resonates with the increasing focus on laboratory safety protocols and green chemistry principles, which are frequently searched topics among professionals and students alike.

In summary, (2R)-5,5-Difluoro-2,3,3-trimethylpentan-1-ol (CAS No. 2248199-53-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and alignment with contemporary research trends make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industry.